Cas no 1492-11-1 (AC-Leu-OMe)
AC-Leu-OMe (N-Acetyl-L-leucine methyl ester) is a protected derivative of the amino acid leucine, commonly used in peptide synthesis and biochemical research. The acetyl group at the N-terminus and the methyl ester at the C-terminus enhance stability and solubility, making it suitable for controlled coupling reactions. Its chiral purity ensures consistent stereochemical outcomes in peptide chain assembly. AC-Leu-OMe is particularly valuable in solid-phase peptide synthesis (SPPS) due to its compatibility with standard protecting group strategies. The compound’s robust structure minimizes side reactions, improving yield and purity in synthetic applications. It serves as a versatile intermediate for modifying peptide backbones or studying leucine’s role in protein folding and function.
AC-Leu-OMe structure
Product Name:AC-Leu-OMe
CAS No:1492-11-1
MF:C9H17NO3
MW:187.236182928085
MDL:MFCD00038292
CID:117754
PubChem ID:6950952
Update Time:2025-06-07
AC-Leu-OMe Chemical and Physical Properties
Names and Identifiers
-
- N-Acetyl-L-leucine methyl ester
- ACETYL-L-LEUCINE METHYLESTER
- Ac-Leu-OMe
- Ac-L-Leu-OMe
- L-Leucine, N-acetyl-,methyl ester
- methyl (2S)-2-acetamido-4-methylpentanoate
- AmbotzAAA1921
- Methyl N-acetyl-L-leucinate
- AC-LEUCINE-OME
- N-Acetyl-L-Leu-OMe
- N-Acetylleucine methyl ester
- N-ALPHA-ACETYL-L-LEUCINE METHYL ESTER
- (2S,3S)-Methyl 2-acetamido-3-methylpentanoate
- CHEMBL58991
- DTXSID70426213
- Methyl acetyl-L-leucinate
- N-acetyl leucine methyl ester
- MFCD00038292
- Methyl 2-(acetylamino)-4-methylpentanoate #
- SCHEMBL5812880
- N-Acetyl-dl-leucine methyl ester
- (S)-methyl 2-acetamido-4-methylpentanoate
- Acetyl-L-Leucine methyl ester
- Leucine, N-acetyl-, methyl ester, L-
- AS-49246
- 1492-11-1
- FD21929
- N-alpha-Acetyl-L-leucine methyl ester (Ac-L-Leu-OMe)
- L-Leucine, N-acetyl-, methyl ester
- AKOS006272050
- CS-0446863
- Acetyl-L-leucine methyl ester≥ 99% (HPLC)
- AC-Leu-OMe
-
- MDL： MFCD00038292
- Inchi： 1S/C9H17NO3/c1-6(2)5-8(9(12)13-4)10-7(3)11/h6,8H,5H2,1-4H3,(H,10,11)/t8-/m0/s1
- InChI Key： IIGAKARAJMXVOZ-QMMMGPOBSA-N
- SMILES： O(C)C([C@H](CC(C)C)NC(C)=O)=O
Computed Properties
- Exact Mass: 187.12100
- Monoisotopic Mass: 187.12084340g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 6
- Complexity: 189
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.6
- Topological Polar Surface Area: 55.4Ų
Experimental Properties
- Density: 0.999
- Boiling Point: 291.7 °C at 760 mmHg
- Flash Point: 130.2 °C
- PSA: 55.40000
- LogP: 1.10110
AC-Leu-OMe Customs Data
- HS CODE：2924199090
- Customs Data：
China Customs Code:
2924199090Overview:
2924199090. Other acyclic amides(Including acyclic carbamates)(Including its derivatives and salts). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to, packing
Summary:
2924199090. other acyclic amides (including acyclic carbamates) and their derivatives; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%
AC-Leu-OMe Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | A305328-50mg |
AC-Leu-OMe |
1492-11-1 | 50mg |
$ 50.00 | 2022-06-08 | ||
| TRC | A305328-100mg |
AC-Leu-OMe |
1492-11-1 | 100mg |
$ 65.00 | 2022-06-08 | ||
| TRC | A305328-500mg |
AC-Leu-OMe |
1492-11-1 | 500mg |
$ 80.00 | 2022-06-08 | ||
| Apollo Scientific | OR964340-1g |
Ac-leu-ome |
1492-11-1 | 95% | 1g |
£70.00 | 2025-02-20 | |
| Apollo Scientific | OR964340-5g |
Ac-leu-ome |
1492-11-1 | 95% | 5g |
£115.00 | 2025-02-20 | |
| Apollo Scientific | OR964340-25g |
Ac-leu-ome |
1492-11-1 | 95% | 25g |
£395.00 | 2025-02-20 | |
| abcr | AB258689-1 g |
N-alpha-Acetyl-L-leucine methyl ester (Ac-L-Leu-OMe); . |
1492-11-1 | 1g |
€80.10 | 2023-06-22 | ||
| abcr | AB258689-5 g |
N-alpha-Acetyl-L-leucine methyl ester (Ac-L-Leu-OMe); . |
1492-11-1 | 5g |
€152.60 | 2023-06-22 | ||
| abcr | AB258689-25 g |
N-alpha-Acetyl-L-leucine methyl ester (Ac-L-Leu-OMe); . |
1492-11-1 | 25g |
€425.90 | 2023-06-22 | ||
| abcr | AB258689-100 g |
N-alpha-Acetyl-L-leucine methyl ester (Ac-L-Leu-OMe); . |
1492-11-1 | 100g |
€1,034.30 | 2023-02-22 |
AC-Leu-OMe Related Literature
-
1. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
-
Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
1492-11-1 (AC-Leu-OMe) Related Products
- 52558-41-5(L-Leucine, N-acetyl-, hexadecyl ester)
- 57289-25-5(Leucine, N-acetyl-, methyl ester)
- 92899-45-1(D-Isoleucine, N-acetyl-, methyl ester)
- 735288-61-6(Cyclopentaneacetic acid, -alpha--(acetylamino)-, methyl ester (9CI))
- 1114-55-2(L-Leucine, N-acetyl-,ethyl ester)
- 56247-42-8
- 2256-76-0(AC-Ile-ome)
- 35799-87-2(D-Leucine, N-acetyl-, methyl ester)
- 4071-36-7((S)-Ethyl 2-acetamido-4-methylpentanoate)
- 2256-97-5(N-acetyl-DL-isoleucine butyl ester)
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